Cas no 169547-56-2 (DL-Proline, 3-phenyl-, methyl ester, hydrochloride, trans-)

• Product Name: DL-Proline, 3-phenyl-, methyl ester, hydrochloride, trans-
• CAS No: 169547-56-2
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 3810243
• PubChem ID: 77334315
• Update Time: 2025-06-08

DL-Proline, 3-phenyl-, methyl ester, hydrochloride, trans- Chemical and Physical Properties

Names and Identifiers

• DL-Proline, 3-phenyl-, methyl ester, hydrochloride, trans-
• (2S,3R)-Methyl 3-phenylpyrrolidine-2-carboxylate hydrochloride
• 951-370-3
• Methyl 3-Phenylpyrrolidine-2-carboxylate Hydrochloride
• SY263697
• methyl 3-phenylpyrrolidine-2-carboxylate;hydrochloride
• methyl (2R,3R)-3-phenylpyrrolidine-2-carboxylate hydrochloride
• EN300-7352914
• 169547-56-2
• MFCD31915335
• methyl3-phenylpyrrolidine-2-carboxylatehydrochloride,Mixtureofdiastereomers
• Z2733428769

• Inchi： 1S/C12H15NO2.ClH/c1-15-12(14)11-10(7-8-13-11)9-5-3-2-4-6-9;/h2-6,10-11,13H,7-8H2,1H3;1H
• InChI Key： RALXOHKYLQVTBQ-UHFFFAOYSA-N
• SMILES： C(C1NCCC1C1C=CC=CC=1)(=O)OC.Cl

Computed Properties

• Exact Mass: 241.0869564Da
• Monoisotopic Mass: 241.0869564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on DL-Proline, 3-phenyl-, methyl ester, hydrochloride, trans-

Comprehensive Overview of DL-Proline, 3-phenyl-, methyl ester, hydrochloride, trans- (CAS No. 169547-56-2)

DL-Proline, 3-phenyl-, methyl ester, hydrochloride, trans- is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, identified by its CAS No. 169547-56-2, is a derivative of proline, an amino acid that plays a crucial role in protein synthesis and cellular function. The addition of a phenyl group and methyl ester, along with the hydrochloride salt, enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The trans- configuration of this compound is particularly noteworthy, as it often exhibits distinct biological activity compared to its cis- counterpart. Researchers are increasingly interested in DL-Proline, 3-phenyl-, methyl ester, hydrochloride, trans- due to its potential role in drug development, particularly in the design of enzyme inhibitors and peptide-based therapeutics. Its unique structure allows for selective interactions with biological targets, a feature highly sought after in modern medicinal chemistry.

In recent years, the demand for proline derivatives has surged, driven by advancements in peptide synthesis and the growing interest in small molecule therapeutics. The methyl ester moiety in this compound facilitates easier penetration through cell membranes, while the hydrochloride salt form ensures better handling and storage characteristics. These properties make CAS No. 169547-56-2 a versatile building block for researchers exploring new pharmacological agents.

From a synthetic perspective, the preparation of DL-Proline, 3-phenyl-, methyl ester, hydrochloride, trans- involves multi-step organic reactions, often starting from commercially available L-proline or its derivatives. The introduction of the 3-phenyl group requires careful stereochemical control to achieve the desired trans- configuration. Modern techniques such as asymmetric synthesis and chiral resolution are frequently employed to obtain high-purity material, meeting the stringent requirements of pharmaceutical applications.

The compound's relevance extends to the field of peptidomimetics, where researchers aim to develop molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. DL-Proline, 3-phenyl-, methyl ester, hydrochloride, trans- serves as an excellent scaffold for such designs, owing to its rigid pyrrolidine ring and the versatility offered by its functional groups. This has led to its inclusion in numerous studies targeting various disease pathways.

Quality control of CAS No. 169547-56-2 is typically performed using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the required specifications for purity and stereochemical integrity. Storage recommendations usually include protection from moisture and maintenance at controlled temperatures to preserve its chemical stability over extended periods.

As the pharmaceutical industry continues to explore proline-based compounds for their therapeutic potential, DL-Proline, 3-phenyl-, methyl ester, hydrochloride, trans- remains a compound of significant interest. Its balanced properties of reactivity and stability, combined with its structural features, position it as a valuable tool for researchers working at the intersection of chemistry and biology. Future developments may see this compound play an even greater role in the discovery of novel bioactive molecules.